Cas no 76789-49-6 (Pentanoic acid, 2-[(acetylthio)methyl]-4-methyl-)

• Product Name: Pentanoic acid, 2-[(acetylthio)methyl]-4-methyl-
• CAS No: 76789-49-6
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• CID: 1781685
• Update Time: 2024-11-27

Pentanoic acid, 2-[(acetylthio)methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-[(acetylthio)methyl]-4-methyl-

• Inchi： 1S/C9H16O3S/c1-6(2)4-8(9(11)12)5-13-7(3)10/h6,8H,4-5H2,1-3H3,(H,11,12)
• InChI Key： AVFUGXZVSMKHDL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CSC(C)=O)CC(C)C

Computed Properties

• Exact Mass: 204.08208

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 313.3±25.0 °C(Predicted)
• PSA: 54.37
• pka: 4.20±0.21(Predicted)